molecular formula C13H22F2N2O2 B6186521 tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate CAS No. 2648938-62-7

tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate

Cat. No. B6186521
CAS RN: 2648938-62-7
M. Wt: 276.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate (TBAF) is an organic compound with a wide range of applications in the scientific research community. It is a fluorinated tertiary amine which has been found to be useful in the synthesis of various compounds, as well as having a range of biochemical and physiological effects. In

Scientific Research Applications

Tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate has a range of applications in the scientific research community. It has been used in the synthesis of various compounds, such as heterocyclic compounds, and has been found to be useful in the synthesis of fluorinated compounds. It has also been used in the synthesis of aziridines, which are important intermediates in the synthesis of pharmaceuticals. In addition, this compound has been used in the synthesis of new materials for use in organic electronics.

Mechanism of Action

Tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate is a fluorinated tertiary amine, and as such, it has a range of biochemical and physiological effects. It has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, this compound has been found to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, this compound has been found to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and behavior. It has also been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine and is involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

Tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it is relatively stable in solution. In addition, it is relatively nontoxic, making it a safe compound to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. It is a relatively volatile compound, and it can be difficult to handle in solution. In addition, it is a relatively reactive compound, and it can react with other compounds in solution.

Future Directions

There are a number of potential future directions for the use of tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate in the scientific research community. It could be used in the synthesis of new materials for use in organic electronics, or it could be used in the synthesis of pharmaceuticals. In addition, it could be used in the synthesis of fluorinated compounds, or it could be used in the synthesis of heterocyclic compounds. It could also be used as an inhibitor of the enzyme acetylcholinesterase, or it could be used as an agonist of the serotonin 5-HT2A receptor. Finally, it could be used in the study of biochemical and physiological effects, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2) or the regulation of mood and behavior.

Synthesis Methods

Tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate can be synthesized through a number of methods. The most common method is the reductive alkylation of 1-fluoro-3-azabicyclo[3.3.1]nonane-3-carboxylic acid (FAB) with tert-butyl bromide. This reaction is typically carried out in the presence of a palladium catalyst and a base such as pyridine or triethylamine (TEA). The reaction produces a this compound product in good yields.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 1-amino-9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate involves the reaction of tert-butyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate with ammonia in the presence of a reducing agent.", "Starting Materials": [ "tert-butyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate", "ammonia", "reducing agent" ], "Reaction": [ "Add tert-butyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-3-carboxylate to a reaction vessel", "Add ammonia to the reaction vessel", "Add reducing agent to the reaction vessel", "Heat the reaction mixture to a suitable temperature and maintain for a suitable time", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] }

CAS RN

2648938-62-7

Molecular Formula

C13H22F2N2O2

Molecular Weight

276.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.